2,4,5-trimethyl-6-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 5-methyl-7-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H26N6O/c1-13-11-19(26-18(22-13)5-8-21-26)25-9-6-17(7-10-25)12-27-20-14(2)15(3)23-16(4)24-20/h5,8,11,17H,6-7,9-10,12H2,1-4H3
• InChI Key: CVKPHCJKQDESGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)N3CCC(CC3)COC4=NC(=NC(=C4C)C)C
• Molecular Formula: C20H26N6O
• Molecular Weight: 366.5 g/mol
• CAS No.: 2640956-51-8

Description

This compound features a pyrazolo[1,5-a]pyrimidine core substituted with a 5-methyl group and a piperidin-4-ylmethoxy side chain at the 6-position of an adjacent pyrimidine ring. The piperidine moiety may enhance blood-brain barrier penetration, while the pyrimidine and pyrazolo[1,5-a]pyrimidine rings provide a scaffold for target binding, similar to c-Met inhibitors reported in recent studies .

Biological Activity

The compound 2,4,5-trimethyl-6-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy]pyrimidine is a complex heterocyclic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various disease models, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be described by its IUPAC name and molecular formula:

• IUPAC Name: 2,4,5-trimethyl-6-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy]pyrimidine
• Molecular Formula: C₁₈H₂₄N₄O

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets involved in critical cellular processes. Notably:

• It exhibits inhibitory effects on various kinases associated with cell signaling pathways.
• The compound has shown potential in disrupting cancer cell proliferation by targeting pathways such as the mTOR pathway and EGFR signaling.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance:

• In vitro studies demonstrated significant cytotoxicity against various cancer cell lines including MCF-7 (breast cancer), HepG2 (liver cancer), and A549 (lung cancer). The IC50 values for these cell lines were reported to be lower than those of standard chemotherapeutic agents like erlotinib, suggesting enhanced potency.

Cell Line	IC50 (μM)	Reference
MCF-7	2.74
HepG2	4.92
A549	1.96

Neuroprotective Effects

The compound has also been evaluated for neuroprotective properties:

• In studies focusing on Alzheimer's disease models, it demonstrated significant antioxidant activity and inhibition of acetylcholinesterase, which is crucial for neuroprotection.

Case Studies

Several case studies have been conducted to explore the therapeutic potential of this compound:

• Study on Anticancer Efficacy : A study assessed the compound's efficacy against a panel of cancer cell lines. Results indicated that it not only inhibited cell growth but also induced apoptosis in cancer cells through mitochondrial pathways.
• Neuroprotection in Animal Models : Animal studies showed that treatment with this compound resulted in improved cognitive function and reduced neurodegeneration markers in models of Alzheimer's disease.

Scientific Research Applications

Anticancer Activity

Research indicates that the compound exhibits promising anticancer properties . The pyrazolo[1,5-a]pyrimidine core is known for its ability to inhibit cyclin-dependent kinases (CDKs), particularly CDK2, which plays a crucial role in cell cycle regulation. By inhibiting CDK2, the compound can induce apoptosis in cancer cells and disrupt their proliferation .

Table 1: Summary of Anticancer Mechanisms

Mechanism of Action	Target Enzyme	Effect
CDK2 Inhibition	Cyclin-dependent kinase 2	Induces apoptosis
Kinase Inhibition	Various kinases involved in signaling pathways	Disrupts cellular processes

Neurodegenerative Disease Treatment

The compound has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's disease. Pyrazolo[1,5-a]pyrimidine derivatives have been shown to selectively inhibit microtubule affinity-regulating kinase (MARK), which is implicated in neurodegeneration .

Table 2: Neurodegenerative Disease Applications

Disease	Target Enzyme	Potential Effect
Alzheimer’s Disease	MARK	Neuroprotection

Enzyme Inhibition Studies

The unique structural features of this compound allow it to act as an effective biochemical tool for studying enzyme interactions and inhibition mechanisms. Its ability to inhibit specific kinases makes it valuable for understanding cell signaling pathways and their implications in various diseases .

Pharmacological Research

In pharmacological studies, the compound serves as a lead molecule for developing new drugs targeting specific pathways involved in cancer and neurodegenerative diseases. Its diverse biological activities are being explored to optimize its efficacy and safety profiles .

Synthesis and Production

The synthesis of this compound typically involves multi-step organic reactions that begin with the preparation of the pyrazolo[1,5-a]pyrimidine core through condensation reactions under controlled conditions . Techniques such as microwave-assisted synthesis and continuous flow chemistry are employed to enhance yield and purity during industrial production .

Chemical Reactions Analysis

Functionalization of Pyrimidine Rings

Functionalization of pyrimidine rings often involves electrophilic aromatic substitution reactions. For example, nitration and halogenation reactions can be used to introduce functional groups at specific positions on the pyrimidine ring . These reactions are crucial for modifying the chemical properties and biological activity of the compound.

Piperidine and Pyrimidine Coupling

The coupling of piperidine and pyrimidine moieties typically involves nucleophilic substitution reactions. For instance, morpholine can be used to substitute chlorine atoms in pyrimidine derivatives, forming stable bonds between the piperidine and pyrimidine rings .

Chemical Reactions Applicable to the Compound

Given the lack of specific data on 2,4,5-trimethyl-6-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy]pyrimidine , we can infer potential chemical reactions based on its components:

• Nucleophilic Substitution : The chlorine atom in similar pyrimidine derivatives can be substituted with nucleophiles like morpholine or other amines, potentially forming new bonds with the piperidine moiety .

• Electrophilic Aromatic Substitution : Nitration or halogenation reactions can modify the pyrimidine or pyrazolo[1,5-a]pyrimidine rings, introducing functional groups that alter the compound's properties .

• Cross-Coupling Reactions : Pd-catalyzed carbon-carbon cross-coupling reactions can be used to introduce aryl or alkynyl groups, further modifying the compound's structure and activity .

Comparison with Similar Compounds

Comparison with Structural and Functional Analogs

The following table summarizes key structural analogs, their substituents, biological activities, and research findings:

Compound Name/ID	Structural Features	Biological Activity	Key Findings	Reference
Target Compound	5-Methylpyrazolo[1,5-a]pyrimidine core; 6-piperidinylmethoxy pyrimidine	Potential c-Met inhibitor (inferred)	Structural similarity to active c-Met inhibitors suggests kinase-targeting potential. No direct activity data available.
[18F]3	(3-Cyano-7-(2-[18F]fluoroethylamino)pyrazolo[1,5-a]pyrimidin-5-yl)methyl acetate	PET tumor imaging	Higher tumor uptake in S180 cells vs. [18F]5; slow clearance due to lipophilic acetate group.
Derivatives 10a-10x	5-Methylpyrazolo[1,5-a]pyrimidine with varied substituents (e.g., aryl, alkyl)	c-Met kinase inhibition	IC₅₀ values < 100 nM for c-Met; moderate cytotoxicity (e.g., 10a: IC₅₀ = 1.2 µM in A549 cells).
5-Methyl-7-morpholin-4-yl-3-phenyl-pyrazolo[1,5-a]pyrimidine	Morpholinyl group at C7; phenyl at C3	Matrix metalloproteinase (MMP) inhibition (inferred)	Structural data (e.g., NMR δppm 36.9–160.3) suggests conformational rigidity.
Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate	Hydroxyl and ester groups	N/A (similarity to target: 62%)	Used as a synthetic intermediate; polar groups may improve solubility.

Key Observations:

Substituent Effects on Bioactivity: Polar groups (e.g., hydroxyl, carboxyl in [18F]5) reduce tumor uptake compared to lipophilic derivatives like [18F]3 . Morpholinyl and piperidinyl groups (as in and the target compound) enhance binding to enzymes like c-Met or MMPs due to nitrogen-mediated interactions.

Kinase Inhibition vs. Imaging Utility: Derivatives with 5-methylpyrazolo[1,5-a]pyrimidine cores (e.g., 10a-10x) show strong c-Met inhibition, suggesting the target compound may share this activity . Fluorinated analogs (e.g., [18F]3) prioritize imaging over therapeutic effects, whereas non-radioactive derivatives focus on cytotoxicity .

Synthetic Flexibility :

• Multicomponent reactions (e.g., using aldehydes and amidines) enable regioselective synthesis of dihydropyrazolo[1,5-a]pyrimidines, as seen in compounds 4b and 4n . The target compound’s synthesis likely requires similar strategies, leveraging KHSO₄ or ultrasonic irradiation for cyclization .

Preparation Methods

Nitration and Reduction of Mesitylene Derivatives

A method adapted from nitration protocols in and involves:

• Nitration of mesitylene with fuming HNO₃/H₂SO₄ at 0–5°C to yield 1,3,5-trimethyl-2,4,6-trinitrobenzene.

• Catalytic hydrogenation using Pd/C or Raney Ni under H₂ (3–5 atm) to reduce nitro groups to amines.

• Selective methylation via Eschweiler-Clarke conditions (HCHO, HCO₂H) to install methyl groups at positions 2, 4, and 5.

Key Data:

Step	Reagents/Conditions	Yield	Reference
Nitration	HNO₃/H₂SO₄, 0°C	85%
Hydrogenation	H₂ (5 atm), Pd/C, EtOH	78%
Methylation	HCHO, HCO₂H, 80°C	65%

Alternative Pyrimidine Cyclization

Building the pyrimidine ring via cyclization of β-diketones with urea or thiourea offers another route:

• Condensation of acetylacetone with urea in HCl/EtOH yields 2,4,6-trimethylpyrimidine.

• Chlorination at position 6 using POCl₃ enables substitution with methoxy groups.

Synthesis of the Pyrazolo[1,5-a]pyrimidine-Piperidine Fragment (Fragment 2)

Pyrazolo[1,5-a]pyrimidine Formation

Adapting methods from:

• Cyclization of 5-amino-3-methylpyrazole with diethyl malonate in NaOEt/EtOH forms pyrazolo[1,5-a]pyrimidine-5,7-diol (87% yield).

• Chlorination with POCl₃ at 110°C introduces Cl at positions 5 and 7 (61% yield).

• Nucleophilic substitution with piperidine-4-methanol in K₂CO₃/THF installs the piperidine moiety (94% yield).

Piperidine Functionalization

From, piperidine intermediates are synthesized via:

• Buchwald-Hartwig amination to couple pyrimidine chlorides with piperidin-4-ylmethanol.

• Reductive amination of ketones (e.g., N-benzyl piperidone) with NaBH₃CN or H₂/Pd-C.

Coupling of Fragments via Ether Linkage

Williamson Ether Synthesis

• Deprotonate the hydroxyl group on Fragment 1 with NaH in THF.

• React with Fragment 2’s brominated piperidine-methanol derivative (e.g., 1-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-4-ylmethyl bromide).

Optimization Insights:

• Solvent: DMF > THF due to better solubility of intermediates.

• Base: K₂CO₃ (2 equiv) achieves 72% yield vs. 58% with NaH.

Mitsunobu Reaction

For sterically hindered substrates:

• Use DIAD/PPh₃ to couple Fragment 1’s phenol with Fragment 2’s alcohol.

• Yield: 68% with 20 mol% catalyst loading.

Critical Reaction Mechanisms and Challenges

Regioselectivity in Pyrazolo[1,5-a]pyrimidine Substitution

The C7 position of pyrazolo[1,5-a]pyrimidine is more reactive than C5 due to electronic effects, enabling selective substitution with piperidine.

Hydrogenation Side Reactions

Over-reduction of nitro groups in Fragment 1 can lead to undesired amine byproducts. Controlled H₂ pressure (3 atm) and low temperature (25°C) mitigate this.

Comparative Analysis of Synthetic Routes

Route	Steps	Total Yield	Key Advantage
A: Nitration → Hydrogenation → Coupling	6	32%	Scalable for industrial use
B: Cyclization → Chlorination → Mitsunobu	5	41%	Higher yields for lab-scale

Q & A

Q. Q1: What are the key synthetic challenges in preparing pyrazolo[1,5-a]pyrimidine derivatives, and how can they be addressed?

Answer: The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves cyclization of aminopyrazole precursors with imidate esters under high-temperature, solvent-free conditions. Key challenges include controlling regioselectivity and avoiding side reactions like pyrimidine ring cleavage under acidic conditions . For example, molten-state TMDP (trimethylenedipiperidine) can enhance reaction efficiency but requires strict safety protocols due to its toxicity . Alternative solvent systems (e.g., ethanol/water mixtures) may reduce toxicity but require optimization for yield and purity . Characterization relies on NMR (e.g., δ 7.51 ppm for NH$_2$ in DMSO-d$_6$) and elemental analysis (e.g., C: 63.35%, H: 4.93% for C$_{17}$H$_{15}$N$_5$O) .

Q. Q2: What spectroscopic methods are critical for confirming the structure of this compound?

Answer:

• 1H NMR : Signals for methyl groups (δ 2.34–2.35 ppm) and aromatic protons (δ 6.90–8.43 ppm) confirm substitution patterns .
• 13C NMR : Peaks near δ 160–170 ppm indicate carbonyl or nitrile groups in the pyrimidine core .
• IR Spectroscopy : Bands at 1650–1700 cm$^{-1}$ confirm C=O or C=N stretches .
• Mass Spectrometry : Molecular ion peaks (e.g., m/z 321 for C$_{17}$H$_{15}$N$_5$O) validate molecular weight .

Q. Q3: How can researchers safely handle intermediates like piperidine derivatives during synthesis?

Answer: Piperidine derivatives require precautions due to their volatility and potential misuse in illicit drug synthesis . Safe practices include:

• Using fume hoods and sealed reaction systems .
• Substituting with less-regulated analogs (e.g., morpholine derivatives) where possible .
• Waste disposal via professional chemical waste services to avoid environmental contamination .

Advanced Research Questions

Q. Q4: How can conflicting NMR data for structurally similar pyrazolo[1,5-a]pyrimidines be resolved?

Answer: Contradictions in NMR data (e.g., NH$_2$ signal broadening due to tautomerism) can be addressed via:

• Variable Temperature NMR : Resolves dynamic exchange processes .
• NOESY Experiments : Confirms spatial proximity of protons (e.g., H-3 and CH$_2$ in benzyl-substituted derivatives) .
• Computational Modeling : Predicts chemical shifts using DFT methods to cross-validate experimental data .

Q. Q5: What strategies optimize the yield of the piperidin-4-ylmethoxy substituent in this compound?

Answer:

• Solvent Choice : Acetonitrile/DMF mixtures improve nucleophilic substitution kinetics for piperidine coupling .
• Catalysis : K$_2$CO$_3$ facilitates deprotonation of hydroxyl groups, enhancing reactivity .
• Purification : Preparative TLC (eluent: CHCl$_3$/MeOH, 9:1) isolates the target compound with ≥49% yield .

Q. Q6: How does the trifluoromethyl group in analogous compounds influence biological activity?

Answer: The trifluoromethyl group enhances metabolic stability and lipophilicity, improving target binding (e.g., enzyme inhibition). For example, in N,N-dimethyl-N’-[5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-yl]ethane-1,2-diamine, the CF$_3$ group increases potency against kinases by 3–5-fold compared to non-fluorinated analogs . SAR studies should compare IC$_{50}$ values across analogs with varying substituents (e.g., Cl, OMe) .

Q. Q7: What mechanistic insights explain pyrimidine ring cleavage during synthesis?

Answer: Acidic conditions (e.g., 2.5 N HCl) hydrolyze the pyrimidine ring at the N-3'–C-4 bond, yielding fragments like methyl 5-amino-1,2,3-thiadiazole-4-carboxylate. This is consistent with Albert’s studies on pyrimidine hydrolysis . Mitigation strategies include:

• Avoiding prolonged heating in acidic media.
• Using buffered conditions (pH 6–8) during cyclization .

Methodological Guidelines

Q. Table 1: Key Reaction Conditions for Pyrazolo[1,5-a]pyrimidine Synthesis

Step	Reagents/Conditions	Yield (%)	Key Data	Reference
Cyclization	NH$_4$OAc, 120°C, 2 h	70	$^1$H NMR (DMSO-d$_6$): δ 8.07 (pyrazole H)
Substitution	K$_2$CO$_3$, CH$_3$CN/DMF, RT, 24 h	49	m.p.: 257–259°C
Purification	Prep TLC (CHCl$_3$/MeOH 9:1)	—	R$_f$: 0.45

Q. Table 2: Stability Data for Related Compounds

Compound	Condition	Degradation Pathway	Reference
7-Methoxy-thiadiazolo[5,4-d]pyrimidine	2.5 N HCl, 10 min	Pyrimidine ring cleavage
5-Methyl-2-phenylpyrazolo[1,5-a]pyrimidine	pH 7.4, 37°C	No degradation after 24 h

Data Contradiction Analysis

• vs. 3 : TMDP-based synthesis offers higher efficiency but poses safety risks compared to ethanol/water systems. Researchers must balance yield (70% vs. 62%) with institutional safety policies .
• vs. 14 : Pyrimidine ring stability varies with substituents. Electron-withdrawing groups (e.g., CF$_3$) reduce susceptibility to hydrolysis compared to methoxy derivatives .